Cas no 3419-66-7 (Cyclohexene,1-(1,1-dimethylethyl)-)

• Product Name: Cyclohexene,1-(1,1-dimethylethyl)-
• CAS No: 3419-66-7
• MF: C₁₀H₁₈
• MW: 138.249923229218
• CID: 318118
• PubChem ID: 24857102
• Update Time: 2025-05-24

Cyclohexene,1-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexene,1-(1,1-dimethylethyl)-
• 1-Tert-Buty-1-Cyclohexene
• 1-TERT-BUTYL-1-CYCLOHEXENE
• 1-t-butylcyclohexene
• 1-tert-Butyl-cyclohexen
• 1-tert-butyl-cyclohexene
• methylisopropylcyclohexene
• DTXSID40187783
• J-019487
• FT-0634847
• 3419-66-7
• 1-tert-butylcyclohexene
• 1-tert-butylcyclohex-1-ene
• Cyclohexene, 1-(1,1-dimethylethyl)-
• AKOS025295186
• 1-tert-Butyl-1-cyclohexene, technical, 80%
• GQBKAYONUCKYKT-UHFFFAOYSA-N
• DB-048580
• DTXCID00110274

• MDL： MFCD00010375
• Inchi： 1S/C10H18/c1-10(2,3)9-7-5-4-6-8-9/h7H,4-6,8H2,1-3H3
• InChI Key： GQBKAYONUCKYKT-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1=CCCCC1

Computed Properties

• Exact Mass: 138.14100
• Monoisotopic Mass: 138.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7

Experimental Properties

• Color/Form: Not determined
• Density: 0.83 g/mL at 25 °C(lit.)
• Boiling Point: 167-168 °C/754 mmHg(lit.)
• Flash Point: Fahrenheit: 107.6 ° f
  Celsius: 42 ° c
  
• Refractive Index: n20/D 1.461(lit.)
• PSA: 0.00000
• LogP: 3.53290
• Solubility: Not determined

Cyclohexene,1-(1,1-dimethylethyl)- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H226
• Hazardous Material transportation number：UN 3295 3/PG 3
• WGK Germany：3
• Hazard Category Code： 10
• Safety Instruction： S16
• Safety Term：3.2
• Packing Group：III
• Risk Phrases：R10
• Packing Group：III
• Hazard Level：3.2
• HazardClass：3.2
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons

Additional information on Cyclohexene,1-(1,1-dimethylethyl)-

Recent Advances in the Study of Cyclohexene,1-(1,1-dimethylethyl)- (CAS: 3419-66-7) in Chemical and Biomedical Research

Cyclohexene,1-(1,1-dimethylethyl)-, with the CAS number 3419-66-7, is a chemical compound of significant interest in both chemical synthesis and biomedical research. Recent studies have explored its potential applications in drug development, material science, and catalysis. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, properties, and emerging applications in the pharmaceutical and chemical industries.

One of the key areas of research involves the synthesis and modification of Cyclohexene,1-(1,1-dimethylethyl)- to enhance its reactivity and selectivity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel catalytic method for the efficient synthesis of this compound, achieving high yields and purity. The researchers utilized a palladium-based catalyst under mild reaction conditions, which could pave the way for scalable industrial production. This advancement is particularly relevant for the pharmaceutical industry, where high-purity intermediates are critical for drug manufacturing.

In the biomedical field, Cyclohexene,1-(1,1-dimethylethyl)- has been investigated for its potential as a building block in the development of novel therapeutic agents. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) highlighted its use in the synthesis of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. The compound's unique structural features, including its sterically hindered tert-butyl group, were found to enhance binding affinity and metabolic stability, making it a promising candidate for further drug discovery efforts.

Another significant development is the exploration of Cyclohexene,1-(1,1-dimethylethyl)- in material science. Researchers have reported its incorporation into polymer matrices to improve thermal stability and mechanical properties. A study in ACS Applied Materials & Interfaces (2023) detailed the synthesis of a new class of polymers incorporating this compound, which exhibited enhanced resistance to degradation under high-temperature conditions. These findings suggest potential applications in aerospace, automotive, and electronic industries, where durable materials are essential.

Despite these promising developments, challenges remain in the large-scale production and application of Cyclohexene,1-(1,1-dimethylethyl)-. Issues such as cost-effectiveness, environmental impact, and regulatory compliance need to be addressed to fully realize its potential. Future research directions may include the development of greener synthesis routes, detailed toxicological studies, and exploration of its interactions with biological systems. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the practical applications of this compound.

In conclusion, Cyclohexene,1-(1,1-dimethylethyl)- (CAS: 3419-66-7) continues to be a compound of great interest across multiple scientific disciplines. Recent advancements in its synthesis, biomedical applications, and material science underscore its versatility and potential for innovation. As research progresses, this compound is likely to play an increasingly important role in the development of new drugs, materials, and industrial processes. This briefing serves as a snapshot of the current state of research and highlights the exciting opportunities that lie ahead.